Cas no 1269924-77-7 ((1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine)

• Product Name: (1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine
• CAS No: 1269924-77-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5715482
• PubChem ID: 129943957
• Update Time: 2025-05-30

(1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine Chemical and Physical Properties

Names and Identifiers

• 1269924-77-7
• EN300-745365
• (1R)-1-(7-methoxy-1-benzofuran-2-yl)-2-methylpropan-1-amine
• (1R)-1-(7-METHOXYBENZO[D]FURAN-2-YL)-2-METHYLPROPYLAMINE
• 2-Benzofuranmethanamine, 7-methoxy-α-(1-methylethyl)-, (αR)-
• (1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine

• Inchi： 1S/C13H17NO2/c1-8(2)12(14)11-7-9-5-4-6-10(15-3)13(9)16-11/h4-8,12H,14H2,1-3H3/t12-/m1/s1
• InChI Key： MNFGGGLXNXMNKN-GFCCVEGCSA-N
• SMILES： O1C2C(=CC=CC=2C=C1[C@@H](C(C)C)N)OC

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 322.8±27.0 °C(Predicted)
• pka: 9.43±0.33(Predicted)

Additional information on (1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine

Latest Research Advances on (1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine (CAS: 1269924-77-7)

Recent studies have highlighted the growing interest in (1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine (CAS: 1269924-77-7), a compound with potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzo[d]furan scaffold, has been the subject of several investigations due to its promising pharmacological properties. Researchers have focused on its synthesis, structural optimization, and biological evaluation, aiming to explore its therapeutic potential in various disease models.

One of the key areas of research has been the synthesis and structural characterization of (1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine. A recent study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, emphasizing its enantioselective preparation. The study reported a high yield and purity, which are critical for further pharmacological evaluations. The structural elucidation was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring the accuracy of the synthesized compound.

In terms of biological activity, preliminary findings suggest that (1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine exhibits significant affinity for certain neurotransmitter receptors, particularly those involved in the central nervous system (CNS). This has sparked interest in its potential as a lead compound for the development of novel CNS-targeted therapeutics. For instance, in vitro assays demonstrated its ability to modulate serotonin and dopamine receptors, which are implicated in various neurological and psychiatric disorders.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in future studies.

In conclusion, (1R)-1-(7-methoxybenzo[d]furan-2-yl)-2-methylpropylamine (CAS: 1269924-77-7) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and preliminary biological activities warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties, conducting in-depth safety assessments, and exploring its efficacy in relevant disease models. The ongoing advancements in this area underscore the importance of interdisciplinary collaboration in translating chemical discoveries into viable therapeutic options.